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Cat. No.: B1680147 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
(RS)-MCPG (α-Methyl-4-carboxyphenylglycine) is a widely used pharmacological tool in

neuroscience research. As a non-selective antagonist of group I and group II metabotropic

glutamate receptors (mGluRs), it is instrumental in elucidating the roles of these receptors in

various physiological and pathological processes. However, a significant challenge in working

with (RS)-MCPG is its limited solubility in aqueous solutions at neutral pH. These application

notes provide detailed protocols and quantitative data to effectively dissolve (RS)-MCPG for a

range of experimental paradigms.

Data Presentation: Solubility of (RS)-MCPG and its
Disodium Salt
The solubility of (RS)-MCPG is highly dependent on the solvent and pH. For applications

requiring aqueous solutions, the use of its disodium salt is a highly recommended alternative

due to its significantly greater water solubility.[1][2] The following tables summarize the

solubility data for both forms.
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Compound Solvent
Maximum
Concentration
(mg/mL)

Maximum
Concentration
(mM)

Notes

(RS)-MCPG 1.1 eq. NaOH 100 ~478

Requires alkaline

conditions for

dissolution.

(RS)-MCPG 0.1M NaOH Not Specified 100 Soluble.[3]

(RS)-MCPG DMSO 6 28.68

Requires

sonication and

warming.[4]

(RS)-MCPG Water < 0.1 Insoluble [4]

(RS)-MCPG

Disodium Salt
Water 25.32 100

Readily soluble

in water.[1]

Table 1: Solubility Data for (RS)-MCPG and (RS)-MCPG Disodium Salt.

Experimental Protocols
Protocol 1: Preparation of a High-Concentration (RS)-
MCPG Stock Solution using NaOH
This protocol is suitable for preparing a concentrated stock solution of (RS)-MCPG for

subsequent dilution into physiological buffers for in vitro experiments, such as

electrophysiology.

Materials:

(RS)-MCPG powder

1 M Sodium Hydroxide (NaOH) solution

Sterile, deionized water

pH meter
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Sterile microcentrifuge tubes

Vortex mixer

Procedure:

Weigh the desired amount of (RS)-MCPG powder.

Add a small volume of sterile, deionized water to the powder.

Slowly add 1 M NaOH dropwise while vortexing until the (RS)-MCPG is fully dissolved. An

equimolar amount of NaOH is a good starting point.[5]

Once dissolved, adjust the pH of the solution to a physiologically compatible range (typically

7.2-7.4) using dilute HCl. Caution: Perform this step slowly and carefully to avoid

precipitation of the compound.

Bring the solution to the final desired volume with sterile, deionized water.

Sterile-filter the solution through a 0.22 µm syringe filter.

Aliquot the stock solution into sterile microcentrifuge tubes and store at -20°C for up to one

month.[3] Avoid repeated freeze-thaw cycles.[4]

Protocol 2: Preparation of (RS)-MCPG Disodium Salt
Aqueous Solution
This protocol is the recommended method for most applications due to the high water solubility

of the disodium salt, which simplifies solution preparation and avoids pH extremes.

Materials:

(RS)-MCPG disodium salt powder

Sterile, deionized water or desired physiological buffer (e.g., aCSF, PBS)

Sterile conical tubes or vials
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Vortex mixer

Procedure:

Weigh the desired amount of (RS)-MCPG disodium salt.

Add the appropriate volume of sterile, deionized water or physiological buffer to achieve the

desired final concentration.

Vortex the solution until the powder is completely dissolved. The disodium salt should

dissolve readily in water.[1]

Verify the pH of the final solution and adjust if necessary for your specific experimental

conditions.

Sterile-filter the solution through a 0.22 µm syringe filter.

The solution is now ready for use. For storage, aliquot and freeze at -20°C.

Protocol 3: Preparation of (RS)-MCPG for In Vivo
Administration
This protocol provides a formulation for dissolving (RS)-MCPG for in vivo studies, such as

intraperitoneal (IP) or subcutaneous (SC) injections.

Materials:

(RS)-MCPG powder

DMSO

PEG300

Tween 80

Sterile saline (0.9% NaCl)

Procedure:
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Prepare a stock solution of (RS)-MCPG in DMSO. For example, to achieve a final

concentration of 10 mg/mL, dissolve 10 mg of (RS)-MCPG in 1 mL of DMSO. Sonication and

warming may be necessary to fully dissolve the compound.[4]

To prepare the final injection solution, use a vehicle composition such as 5% DMSO, 40%

PEG300, 5% Tween 80, and 50% saline.

For a 1 mL final volume, mix 50 µL of the DMSO stock solution with 400 µL of PEG300.

Add 50 µL of Tween 80 and mix thoroughly.

Add 500 µL of sterile saline to reach the final volume and mix until the solution is clear.

This formulation should be prepared fresh for each experiment.

Mandatory Visualizations
Signaling Pathways of Group I and Group II mGluRs
(RS)-MCPG acts as an antagonist at both group I (mGluR1 and mGluR5) and group II

(mGluR2 and mGluR3) metabotropic glutamate receptors. The following diagrams illustrate the

canonical signaling pathways associated with these receptor groups.
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Caption: Group I mGluR Signaling Pathway Antagonized by (RS)-MCPG.
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Caption: Group II mGluR Signaling Pathway Antagonized by (RS)-MCPG.

Experimental Workflow for Preparing (RS)-MCPG
Solutions
The following diagram outlines the decision-making process and workflow for preparing (RS)-
MCPG solutions for experimental use.
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Caption: Workflow for (RS)-MCPG Solution Preparation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. (RS)-MCPG disodium salt | Non-selective Metabotropic Glutamate | Tocris Bioscience
[tocris.com]

2. selleckchem.com [selleckchem.com]

3. (RS)-MCPG | Group I & II mGlu receptors antagonist | Hello Bio [hellobio.com]

4. medchemexpress.com [medchemexpress.com]

5. (RS)-MCPG | mGluR inhibitor | CAS 146669-29-6 | Buy (RS)MCPG from Supplier
InvivoChem [invivochem.com]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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